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Compound of Interest

Compound Name: Einecs 255-712-6

Cat. No.: B15177787 Get Quote

Chemical Identification: Einecs 255-712-6 refers to the substance "Boric acid (H3BO3),

reaction products with glycerol."[1] While the reaction product itself is reported as not meeting

GHS hazard criteria in many instances, it is crucial to consider the safety protocols for its

constituent components, boric acid and glycerol, due to potential incomplete reactions or

hydrolysis. Boric acid, in particular, is classified as a substance that may damage fertility or an

unborn child.[2][3][4][5][6][7][8]

This guide provides comprehensive procedural information for the safe handling, use, and

disposal of Einecs 255-712-6 in a laboratory setting, with a primary focus on the hazards

associated with boric acid.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure and ensure personal safety. The following

tables summarize the recommended PPE for handling this substance, based on the potential

hazards of its components.

Table 1: Personal Protective Equipment Summary
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PPE Category Specification Rationale

Eye Protection

Chemical splash goggles or

safety glasses with side-

shields conforming to EN166

or ANSI Z.87.1 standards.[3][7]

[8][9][10][11][12][13]

Protects eyes from potential

splashes of the chemical.

Hand Protection

Nitrile or other chemical-

resistant gloves.[7][9][10][11]

Gloves should be inspected

before use and disposed of

after contamination.[7][8][11]

Prevents skin contact. Boric

acid is not readily absorbed

through intact skin, but

repeated contact can cause

dermatitis.[4][14][15]

Body Protection

A laboratory coat or chemical-

resistant apron should be

worn.[10][12] Clothing should

cover all exposed skin,

including long sleeves.[13]

Protects against accidental

spills and contamination of

personal clothing.

Respiratory Protection

Generally not required if work

is conducted in a well-

ventilated area or a fume

hood.[16] A NIOSH/MSHA

approved respirator may be

necessary if dust or aerosols

are generated.[9][12][17]

Boric acid has low volatility, but

inhalation of dust can cause

respiratory tract irritation.[15] A

harmful concentration of

airborne particles can be

reached quickly, especially if

the substance is in powdered

form.[15]

Table 2: Glove Selection and Use
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Glove Material Recommendation

Nitrile Recommended for general handling.[10]

General Use

Always inspect gloves for tears or contamination

before use.[7][8][11] Remove and dispose of

contaminated gloves immediately, following

proper removal techniques to avoid skin contact.

[7][8][11] Never reuse disposable gloves.[13]

Wash hands thoroughly after removing gloves.

[7][8][11]

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for laboratory safety and

environmental protection.

Experimental Workflow Diagram
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Caption: Workflow for the safe handling and disposal of Einecs 255-712-6.
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Experimental Protocols
1. Preparation and Handling:

Review Documentation: Before handling, thoroughly review the Safety Data Sheet (SDS) for

"Boric acid, reaction products with glycerol" and for boric acid.[5][10]

Engineering Controls: All work should be conducted in a well-ventilated area. For procedures

that may generate dust or aerosols, a fume hood is required.[10][12]

Personal Protective Equipment: Don the appropriate PPE as detailed in Table 1. This

includes safety goggles, nitrile gloves, and a lab coat.[10]

Handling: Avoid direct contact with the skin and eyes.[11] Minimize the generation of dust.

[12] Keep the container tightly closed when not in use.[10][11]

2. Spill Management:

Minor Spills: For small spills, prevent the formation of dust.[8] Sweep up the material and

place it into a suitable, closed container for disposal.[7] The spill area should be cleaned with

soap and water.

Major Spills: Evacuate the area and ensure adequate ventilation.[8] Wear appropriate PPE,

including respiratory protection if necessary. Contain the spill using an inert absorbent

material and collect it for disposal.[11]

3. Disposal Plan:

Waste Classification: Waste containing boric acid, especially at higher concentrations (e.g.,

10% or greater solutions), may be classified as hazardous waste.[18] Always consult local,

state, and federal regulations for proper waste classification.

Containerization: Collect all waste material, including contaminated PPE, in a clearly labeled,

sealed, and compatible container.[7][18] Do not mix with other waste streams.[19]

Disposal Method: Dispose of the waste through a licensed professional waste disposal

service.[7][8] For small, pure quantities, and where local regulations permit, disposal via

flushing with large amounts of water may be an option, but this should be confirmed.[19]
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Neutralization with a mild base like sodium bicarbonate may be a suitable pretreatment for

disposal of small quantities, pending regulatory approval.[19][20]

First Aid Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids.[11] Seek medical attention.

Skin Contact: Wash off immediately with plenty of soap and water.[11] Remove any

contaminated clothing.[21]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.[21]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[11][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Phone: (601) 213-4426
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